Cas no 1396874-83-1 (N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2-(2-fluorophenoxy)acetamide)

• Product Name: N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2-(2-fluorophenoxy)acetamide
• CAS No: 1396874-83-1
• MF: C₁₇H₁₈FNO₄
• MW: 319.327528476715
• CID: 5889887
• PubChem ID: 71781490
• Update Time: 2025-06-26

N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2-(2-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2-(2-fluorophenoxy)acetamide
• 1396874-83-1
• N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-2-(2-fluorophenoxy)acetamide
• AKOS024523289
• F5857-0440

• Inchi： 1S/C17H18FNO4/c18-13-4-1-2-5-14(13)23-10-16(20)19-11-17(21,12-7-8-12)15-6-3-9-22-15/h1-6,9,12,21H,7-8,10-11H2,(H,19,20)
• InChI Key： XGHIYVHPHIFMPY-UHFFFAOYSA-N
• SMILES： C(NCC(C1CC1)(C1=CC=CO1)O)(=O)COC1=CC=CC=C1F

Computed Properties

• Exact Mass: 319.12198622g/mol
• Monoisotopic Mass: 319.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.7Ų

Additional information on N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2-(2-fluorophenoxy)acetamide

N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2-(2-fluorophenoxy)acetamide: A Comprehensive Overview

N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2-(2-fluorophenoxy)acetamide, identified by the CAS number 1396874-83-1, is a complex organic compound with a diverse range of potential applications in the fields of chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates several key functional groups, including a cyclopropyl ring, a furan moiety, and an acetamide group. These structural elements contribute to its intriguing chemical properties and make it a subject of interest for researchers in various scientific disciplines.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for further research and development. The incorporation of the cyclopropyl group introduces strain into the molecule, which can enhance its reactivity in certain chemical transformations. Similarly, the presence of the furan ring adds aromaticity and potential sites for further functionalization.

One of the most promising areas of research involving this compound is its application in drug discovery. The acetamide group is known to play a significant role in modulating pharmacokinetic properties, such as absorption and metabolism, which are critical factors in drug design. Additionally, the fluorophenoxy substituent introduces electronic effects that can influence the compound's interaction with biological targets. Recent studies have explored the potential of this compound as a lead molecule for developing novel therapeutic agents targeting specific disease pathways.

The structural complexity of this compound also makes it an attractive candidate for materials science applications. Its unique combination of functional groups could potentially be exploited in the development of advanced materials with tailored properties, such as improved mechanical strength or enhanced thermal stability. Researchers have begun investigating its use in polymer synthesis, where it could serve as a building block for creating high-performance polymers with applications in electronics and aerospace.

In terms of environmental impact, this compound has shown moderate biodegradability under controlled laboratory conditions. However, further studies are required to fully understand its behavior in natural ecosystems and to assess its potential risks to aquatic life. Regulatory agencies have expressed interest in this compound due to its novel structure and potential uses, but no significant concerns have been raised regarding its safety or environmental impact at this stage.

Looking ahead, ongoing research aims to explore the full spectrum of this compound's properties and applications. Collaborative efforts between academic institutions and industry partners are expected to yield new insights into its potential uses and optimize its production processes for large-scale manufacturing. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing both scientific research and industrial innovation.

In conclusion, N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2-(fluorophenoxy)acetamide represents a fascinating example of modern organic chemistry's ability to create complex molecules with diverse functional groups. Its unique structure and versatile properties make it a valuable tool for researchers across multiple disciplines, from drug discovery to materials science. As ongoing studies uncover new aspects of its behavior and utility, this compound is poised to contribute significantly to future advancements in chemistry and related fields.